1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-1H-1,2,3,4-tetraazole

• IUPAC Name: 1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)tetrazole
• InChI: InChI=1S/C13H7Cl3N4/c14-9-2-1-3-10(7-9)20-13(17-18-19-20)8-4-5-11(15)12(16)6-8/h1-7H
• InChI Key: IFFLPJMKUHQPBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)N2C(=NN=N2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C13H7Cl3N4
• Molecular Weight: 325.6 g/mol

Description

1-(3-chlorophenyl)-5-(3,4-dichlorophenyl)-1H-1,2,3,4-tetraazole (herein referred to as “Tetraazole”) is a heterocyclic compound belonging to the family of 1,2,3,4-tetraazoles. This compound has a wide range of applications in organic synthesis and scientific research, particularly in the field of medicinal chemistry. Tetraazole is known to have a variety of biological activities and has been studied extensively in recent years.

Mechanism of Action

The mechanism of action of Tetraazole is not fully understood. However, it is believed to interact with the active sites of enzymes and other proteins, thereby inhibiting their activity. In addition, Tetraazole has been shown to interact with DNA, RNA, and other biomolecules, which may explain its potential as an anticancer agent.
Biochemical and Physiological Effects
Tetraazole has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that Tetraazole can inhibit the activity of certain enzymes, such as cytochrome P450. In addition, Tetraazole has been shown to interact with DNA, RNA, and other biomolecules, which may explain its potential as an anticancer agent. Furthermore, Tetraazole has been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

Tetraazole has several advantages for lab experiments. It is relatively easy to synthesize, and can be stored for long periods of time without losing its activity. Furthermore, Tetraazole is relatively inexpensive and is widely available. However, Tetraazole can be toxic in high concentrations, and should be handled with caution. In addition, Tetraazole can react with other compounds, and should be used in a well-ventilated area.

Future Directions

Given the wide range of applications of Tetraazole, there are many potential future directions for research. One potential direction is to further investigate Tetraazole’s potential as an inhibitor of enzymes and other proteins. Another potential direction is to study the effects of Tetraazole on DNA, RNA, and other biomolecules. Additionally, further research could be conducted on the anti-inflammatory and anti-oxidant properties of Tetraazole. Finally, further research could be conducted on the potential applications of Tetraazole in medicinal chemistry, biochemistry, and materials science.

Synthesis Methods

Tetraazole can be synthesized in several different ways. One of the most common methods is the condensation of 1-chloro-3-nitrobenzene and 3,4-dichlorobenzaldehyde. This reaction is usually conducted in aqueous medium with the use of an acid catalyst, such as sulfuric acid, and is followed by a series of purification steps. Another method of synthesis is the reaction of 1-chloro-3-nitrobenzene and 3,4-dichlorobenzaldehyde in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction is usually carried out in an organic solvent, such as ethanol or methanol.

Scientific Research Applications

Tetraazole has been extensively studied for its applications in scientific research. It has been used as a reagent in organic synthesis, as a catalyst in pharmaceutical and biochemical reactions, and as a ligand in coordination chemistry. In addition, Tetraazole has been studied for its potential applications in the fields of medicinal chemistry, biochemistry, and materials science. For example, Tetraazole has been investigated for its potential as an inhibitor of certain enzymes, such as cytochrome P450, and as an anticancer agent.